Cas no 168028-51-1 (4-[(methylsulfanyl)methyl]benzonitrile)

• Product Name: 4-[(methylsulfanyl)methyl]benzonitrile
• CAS No: 168028-51-1
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD11858025
• CID: 4610972
• PubChem ID: 20649716
• Update Time: 2025-10-10

4-[(methylsulfanyl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((methylthio)methyl)benzonitrile(WX192182)
• 4-((methylthio)methyl)benzonitrile
• 4-[(methylsulfanyl)methyl]benzonitrile
• 4-(methylsulfanylmethyl)benzonitrile
• AKOS009607869
• SY179103
• 4-[(Methylthio)methyl]benzonitrile
• 4-cyanobenzyl methyl sulfide
• HBUUNKROVWMKDI-UHFFFAOYSA-N
• CS-0216440
• MFCD11858025
• 4-methylmercaptomethylbenzonitrile
• EN300-43163
• SCHEMBL1145998
• W18483
• Z432419878
• AS-63798
• 168028-51-1

• MDL： MFCD11858025
• Inchi： 1S/C9H9NS/c1-11-7-9-4-2-8(6-10)3-5-9/h2-5H,7H2,1H3
• InChI Key： HBUUNKROVWMKDI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CSC)C=C1

Computed Properties

• Exact Mass: 163.04557046g/mol
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-[(methylsulfanyl)methyl]benzonitrile

Introduction to 4-[(methylsulfanyl)methyl]benzonitrile (CAS No. 168028-51-1)

4-[(methylsulfanyl)methyl]benzonitrile, identified by its Chemical Abstracts Service (CAS) number 168028-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzonitrile core substituted with a methylsulfanyl group, exhibits unique structural and chemical properties that make it a valuable candidate for further exploration in drug discovery and synthetic applications.

The molecular structure of 4-[(methylsulfanyl)methyl]benzonitrile consists of a benzene ring functionalized with a nitrile group at the 4-position and a methylsulfanyl moiety at the 3-position. This specific arrangement imparts distinct reactivity and potential biological activity, making it an intriguing subject for chemists and biologists alike. The presence of both electron-withdrawing (nitrile) and electron-donating (methylsulfanyl) groups creates a balance of polarity and stability, which is often exploited in the design of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the methylsulfanyl group, due to its ability to modulate enzyme activity and interact with biological targets. Studies have suggested that derivatives of this class may exhibit properties relevant to neurological disorders, inflammatory conditions, and metabolic diseases. The benzonitrile scaffold, in particular, is well-documented for its role in various pharmaceutical applications, including antimicrobial and anticancer agents.

Current research efforts are focused on synthesizing novel analogues of 4-[(methylsulfanyl)methyl]benzonitrile to optimize its pharmacokinetic profile and enhance its therapeutic efficacy. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that could improve binding affinity to target proteins. Additionally, the compound's potential as a precursor in multi-step synthetic pathways is being investigated, particularly for the development of more complex drug molecules.

The chemical reactivity of 4-[(methylsulfanyl)methyl]benzonitrile allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, the nitrile group can be hydrolyzed to form carboxylic acids or converted into amides, while the methylsulfanyl group can undergo oxidation or substitution reactions. These transformations open up possibilities for creating a library of derivatives with tailored biological activities.

From a synthetic chemistry perspective, 4-[(methylsulfanyl)methyl]benzonitrile serves as a versatile building block for constructing more complex heterocyclic compounds. Its incorporation into larger molecular frameworks can lead to novel scaffolds with improved solubility, bioavailability, and metabolic stability. Such advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

The industrial relevance of this compound is also underscored by its potential use in material science applications. The unique electronic properties of benzonitrile derivatives make them suitable candidates for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the methylsulfanyl group can contribute to enhanced material stability and processability under various conditions.

Ethical considerations in pharmaceutical research emphasize the importance of sustainable synthesis methods and environmental impact assessments. Efforts are being made to develop greener synthetic routes for 4-[(methylsulfanyl)methyl]benzonitrile, minimizing waste generation and reducing reliance on hazardous reagents. Such practices align with global initiatives aimed at promoting sustainable chemistry practices across all industries.

The future directions of research on 4-[(methylsulfanyl)methyl]benzonitrile are likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational insights, scientists can accelerate the discovery process and bring new therapeutic solutions to fruition more rapidly than ever before.

In conclusion,4-[(methylsulfanyl)methyl]benzonitrile (CAS No. 168028-51-1) represents a promising compound with multifaceted applications in pharmaceutical chemistry and material science. Its unique structural features offer opportunities for innovation across multiple domains, driving progress in drug discovery and sustainable industrial practices alike.